Cas no 2137756-37-5 (Cyclopropaneacetamide, N-(4,4-dimethyl-3-pyrrolidinyl)-)

• Product Name: Cyclopropaneacetamide, N-(4,4-dimethyl-3-pyrrolidinyl)-
• CAS No: 2137756-37-5
• MF: C₁₁H₂₀N₂O
• MW: 196.289302825928
• CID: 5279178
• Update Time: 2025-10-17

Cyclopropaneacetamide, N-(4,4-dimethyl-3-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropaneacetamide, N-(4,4-dimethyl-3-pyrrolidinyl)-

• Inchi： 1S/C11H20N2O/c1-11(2)7-12-6-9(11)13-10(14)5-8-3-4-8/h8-9,12H,3-7H2,1-2H3,(H,13,14)
• InChI Key： GOJKVGPELPQMFT-UHFFFAOYSA-N
• SMILES： C1(CC(NC2C(C)(C)CNC2)=O)CC1

Additional information on Cyclopropaneacetamide, N-(4,4-dimethyl-3-pyrrolidinyl)-

Cyclopropaneacetamide, N-(4,4-dimethyl-3-pyrrolidinyl)- (CAS No. 2137756-37-5): An Overview

Cyclopropaneacetamide, N-(4,4-dimethyl-3-pyrrolidinyl)- (CAS No. 2137756-37-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolidines and is characterized by its unique cyclopropane ring structure and the presence of a dimethyl-substituted pyrrolidine moiety. The structural complexity of this molecule makes it a valuable candidate for various biological and pharmacological studies.

The chemical structure of Cyclopropaneacetamide, N-(4,4-dimethyl-3-pyrrolidinyl)- (CAS No. 2137756-37-5) is defined by its cyclopropane ring attached to an acetamide group, which is further substituted with a 4,4-dimethyl-3-pyrrolidinyl group. This unique arrangement of functional groups imparts specific chemical and physical properties to the molecule, making it an interesting subject for detailed investigation.

Recent studies have explored the potential applications of Cyclopropaneacetamide, N-(4,4-dimethyl-3-pyrrolidinyl)- in various therapeutic areas. One notable area of research is its potential as a modulator of ion channels and receptors. Ion channels play a crucial role in cellular signaling and are involved in numerous physiological processes, including neurotransmission and muscle contraction. The ability of Cyclopropaneacetamide, N-(4,4-dimethyl-3-pyrrolidinyl)- to interact with these channels could have significant implications for the development of new drugs targeting neurological disorders.

In addition to its potential as an ion channel modulator, Cyclopropaneacetamide, N-(4,4-dimethyl-3-pyrrolidinyl)- has been studied for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including arthritis and inflammatory bowel disease. Preclinical studies have shown that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models. These findings suggest that Cyclopropaneacetamide, N-(4,4-dimethyl-3-pyrrolidinyl)- may have therapeutic potential in the treatment of inflammatory conditions.

The pharmacokinetic properties of Cyclopropaneacetamide, N-(4,4-dimethyl-3-pyrrolidinyl)- have also been investigated to understand its behavior in biological systems. Studies have demonstrated that this compound exhibits good oral bioavailability and favorable metabolic stability. These characteristics are essential for the development of orally administered drugs and can significantly enhance the therapeutic utility of the compound.

Furthermore, the safety profile of Cyclopropaneacetamide, N-(4,4-dimethyl-3-pyrrolidinyl)- has been evaluated in preclinical toxicity studies. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. This favorable safety profile supports its potential for further clinical development.

In conclusion, Cyclopropaneacetamide, N-(4,4-dimethyl-3-pyrrolidinyl)- (CAS No. 2137756-37-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical uses.